Cas no 2411256-69-2 (Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate)

• Product Name: Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate
• CAS No: 2411256-69-2
• MF: C₈H₆ClF₃N₂O₂
• MW: 254.593651294708
• CID: 6545501
• Update Time: 2025-10-10

Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate

• Inchi： 1S/C8H6ClF3N2O2/c1-16-6(15)3-4-2-5(8(10,11)12)7(9)14-13-4/h2H,3H2,1H3
• InChI Key： OGSAXJKEOSMIAT-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=NN=C(Cl)C(C(F)(F)F)=C1

Experimental Properties

• Density: 1.461±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 318.2±37.0 °C(Predicted)
• pka: -2.21±0.10(Predicted)

Additional information on Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate

Comprehensive Overview of Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate (CAS No. 2411256-69-2)

Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate (CAS No. 2411256-69-2) is a specialized chemical compound widely recognized in the fields of pharmaceutical intermediates and agrochemical research. This compound belongs to the pyridazine family, a heterocyclic structure known for its versatility in drug discovery and material science. The presence of chloro and trifluoromethyl substituents enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. Researchers and industry professionals frequently search for high-purity pyridazine derivatives and trifluoromethyl-containing compounds, reflecting its growing demand in modern chemistry.

In recent years, the interest in fluorinated compounds has surged due to their unique physicochemical properties, such as improved metabolic stability and lipophilicity. Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate aligns with this trend, as its trifluoromethyl group contributes to enhanced bioavailability and binding affinity in target applications. This compound is often explored in the context of crop protection chemicals and pharmaceutical intermediates, addressing key challenges in sustainable agriculture and precision medicine. Searches for pyridazine-based agrochemicals and fluorinated drug candidates highlight its relevance in these cutting-edge fields.

The synthesis of Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate involves multi-step organic reactions, including halogenation and esterification, to achieve optimal yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with industry standards. Users often inquire about synthetic routes for pyridazine esters and analytical methods for fluorinated compounds, underscoring the need for detailed technical guidance. Additionally, the compound’s stability under various storage conditions is a common topic, as proper handling ensures longevity and performance in downstream applications.

From an environmental perspective, the development of eco-friendly synthetic protocols for compounds like Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate is gaining traction. Researchers are investigating green chemistry approaches to minimize waste and reduce energy consumption during production. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production. Queries related to sustainable chemical synthesis and green solvents for heterocycles reflect this shift in priorities among scientists and manufacturers.

In conclusion, Methyl 6-chloro-5-(trifluoromethyl)-3-pyridazineacetate (CAS No. 2411256-69-2) represents a pivotal compound in advancing both pharmaceutical and agrochemical innovations. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like drug design and crop science. By addressing frequently searched topics such as synthetic optimization, application-specific performance, and environmental impact, this overview aims to provide a holistic understanding of its significance in contemporary science.